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Compound of Interest

Compound Name: 3',5'-Dimethoxybiphenyl-3-ol

Cat. No.: B3290886

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthesis of 3',5'-Dimethoxybiphenyl-3-ol. While specific experimental data for
this compound is limited in publicly accessible literature, this document compiles available
information and outlines established methodologies for the synthesis and characterization of
structurally related biphenyl derivatives. This guide is intended to serve as a foundational
resource for researchers and professionals engaged in the fields of medicinal chemistry,
organic synthesis, and drug discovery.

Chemical Structure and Nomenclature
IUPAC Name: 3',5'-Dimethoxy-[1,1'-biphenyl]-3-ol

CAS Number: 868666-20-0

Chemical Formula: C14H1403

Molecular Weight: 230.26 g/mol

Structure:

l».Chemical structure of 3',5'-Dimethoxybiphenyl-3-ol
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(Note: An image of the chemical structure would be placed here.)

The structure consists of a biphenyl backbone. One phenyl ring is substituted with a hydroxyl
group at the 3-position. The second phenyl ring is substituted with two methoxy groups at the 3'
and 5' positions.

Physicochemical Properties

Quantitative experimental data for 3',5'-Dimethoxybiphenyl-3-ol is not readily available in the
surveyed literature. The following table summarizes predicted physicochemical properties.

Property Predicted Value Source
Boiling Point 395.0+£32.0°C [1]
Density 1.144 + 0.06 g/cm?3 [1]
pKa 9.55 +0.10 [1]

Synthesis Protocols

A specific experimental protocol for the synthesis of 3',5'-Dimethoxybiphenyl-3-ol has not
been detailed in the available literature. However, the Suzuki-Miyaura cross-coupling reaction
is a widely employed and versatile method for the synthesis of unsymmetrical biphenyls and
represents a highly probable synthetic route.

Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The synthesis of 3',5'-Dimethoxybiphenyl-3-ol can be envisioned through the palladium-
catalyzed cross-coupling of a protected 3-bromophenol with 3,5-dimethoxyphenylboronic acid.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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